N-(2,4-dichloro-5-methoxyphenyl)-3-(4-nitrophenoxy)-2-thiophenecarboxamide

• IUPAC Name: N-(2,4-dichloro-5-methoxyphenyl)-3-(4-nitrophenoxy)thiophene-2-carboxamide
• InChI: InChI=1S/C18H12Cl2N2O5S/c1-26-16-9-14(12(19)8-13(16)20)21-18(23)17-15(6-7-28-17)27-11-4-2-10(3-5-11)22(24)25/h2-9H,1H3,(H,21,23)
• InChI Key: LFRSXPMYVWKKNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)NC(=O)C2=C(C=CS2)OC3=CC=C(C=C3)[N+](=O)[O-])Cl)Cl
• Molecular Formula: C18H12Cl2N2O5S
• Molecular Weight: 439.3 g/mol

Description

N-(2,4-dichloro-5-methoxyphenyl)-3-(4-nitrophenoxy)-2-thiophenecarboxamide, also known as DNTT, is a compound with potential applications in scientific research. It is a member of the thiophene family of compounds and has been studied for its mechanism of action and potential biochemical and physiological effects.

Scientific Research Applications

Synthesis Techniques and Characterization

N-(2,4-dichloro-5-methoxyphenyl)-3-(4-nitrophenoxy)-2-thiophenecarboxamide is involved in various complex synthetic processes. For instance, compounds similar in structure have been synthesized through techniques like radical arylation, Knoevenagel reaction, and reductive cyclization, demonstrating the diverse synthetic routes that can be employed to produce such compounds (Crich & Rumthao, 2004), (Havaldar, Bhise, & Burudkar, 2004), (Bhaskar, Kumar, Hanumanthappa, & Banakara Vijaykumar, 2019).

Structural and Spectroscopic Analysis

The structural elucidation and characterization of these compounds often involve advanced spectroscopic techniques and elemental analyses, ensuring precise understanding of their chemical properties (Pandey et al., 2019), (Fatima et al., 2021).

Biological and Medicinal Research

Antipathogenic and Antimicrobial Activities

Compounds bearing structural resemblance have been noted for their significant antipathogenic and antimicrobial activities. For instance, derivatives have shown promising activity against strains like Pseudomonas aeruginosa and Staphylococcus aureus, suggesting potential applications in combating biofilm-associated infections (Limban, Marutescu, & Chifiriuc, 2011), (Bhandari & Gaonkar, 2016).

Cytotoxicity and Drug-DNA Binding Studies

Studies have also explored the cytotoxicity of related compounds against various cancer cell lines, and some have shown promising inhibitory activity, indicating potential therapeutic applications. The drug-DNA binding studies of these compounds reveal their interaction mechanisms, which are crucial for drug design (Pandey et al., 2019), (Hassan, Hafez, & Osman, 2014).

Corrosion Inhibition

Apart from biological applications, similar compounds have been reported to exhibit corrosion inhibition properties, particularly in acidic environments, which is valuable in industrial settings (Pandey, Singh, Verma, & Ebenso, 2017).